Cas no 28798-28-9 (S-Acetamidomethyl-L-cysteine Hydrochloride)

• Product Name: S-Acetamidomethyl-L-cysteine Hydrochloride
• CAS No: 28798-28-9
• MF: C₆H₁₃ClN₂O₃S
• MW: 228.697019338608
• MDL: MFCD00077080
• CID: 265105
• PubChem ID: 24845008
• Update Time: 2025-04-19

S-Acetamidomethyl-L-cysteine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,S-[(acetylamino)methyl]-, monohydrochloride (9CI)
• (2R)-3-(acetamidomethylsulfanyl)-2-aminopropanoic acid,hydrochloride
• H-Cys(Acm)-OH · HCl
• H-Cys(Acm)-OH HCl
• H-cys(acm)-oh.hcl
• H-Cys(Acm)-OH•HCl
• H-L-Cys(Acm)-OH*HCl
• S-Acetamidomethyl-L-cysteine hydrochloride
• H-Cys(Acm).HCl
• S-acetamidomethyl cysteine hydrochloride
• S-Acetamidomethyl-L-cystein-Hydrochlorid
• S-acetaminomethyl-L-cysteine hydrochloride
• SCHEMBL4223453
• FD21295
• (2R)-3-(acetamidomethylsulfanyl)-2-aminopropanoic acid
• 28798-28-9
• AS-49024
• H-Cys(Acm)-OHHCl
• L-Cysteine, S-[(acetylamino)methyl]-, hydrochloride (1:1)
• CS-W010398
• MFCD00077080
• S-Acetamidomethyl-L-cysteine hydrochloride, >=99.0% (AT)
• (2R)-2-amino-3-[(acetamidomethyl)sulfanyl]propanoic acid hydrochloride
• S-acetamidomethylcysteine hydrochloride
• EN300-302431
• HY-W009682
• L-Cysteine, S-[(acetylamino)methyl]-, monohydrochloride
• (R)-3-(acetamidomethylthio)-2-aminopropanoic acid hydrochloride
• J-017267
• L-Cysteine,s-[(acetylamino)methyl]-,monohydrochloride(9ci)
• S-(Acetamidomethyl)-L-cysteine hydrochloride
• AKOS015914168
• (2R)-3-(acetamidomethylsulfanyl)-2-aminopropanoic acid;hydrochloride
• S-(Acetyl-aminomethyl)-L-cysteine hydrochloride (H-L-Cys(Acm)-OH.HCl)
• H-Cys(Acm)-OH hydrochloride
• SZWPOAKLKGUXDD-JEDNCBNOSA-N
• DA-74045
• acetamidomethylcysteine hydrochloride
• S-Acetamidomethyl-L-cysteine Hydrochloride

• MDL： MFCD00077080
• Inchi： 1S/C6H12N2O3S.ClH/c1-4(9)8-3-12-2-5(7)6(10)11;/h5H,2-3,7H2,1H3,(H,8,9)(H,10,11);1H/t5-;/m0./s1
• InChI Key： SZWPOAKLKGUXDD-JEDNCBNOSA-N
• SMILES： Cl.S(CNC(C)=O)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 228.03400
• Monoisotopic Mass: 192.056863
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118

Experimental Properties

• Color/Form: No data available
• Density: 1.3150
• Melting Point: ~165 °C (dec.)
• Boiling Point: 456.5°Cat760mmHg
• Flash Point: 229.9°C
• PSA: 117.72000
• LogP: 1.11830
• Optical Activity: [α]20/D −28±2°, c = 1% in H2O

S-Acetamidomethyl-L-cysteine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：3-10-21
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters